Einecs 306-024-0

Specification

• CAS No.: 95648-82-1
• Molecular Formula: C21H48N3O6P
• Molecular Weight: 469.6 g/mol
• IUPAC Name: cyclohexanamine;2,3-dihydroxypropyl dihydrogen phosphate
• Standard InChI: InChI=1S/3C6H13N.C3H9O6P/c3*7-6-4-2-1-3-5-6;4-1-3(5)2-9-10(6,7)8/h3*6H,1-5,7H2;3-5H,1-2H2,(H2,6,7,8)
• Standard InChI Key: IFNNZNVNVUCBQM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N.C1CCC(CC1)N.C1CCC(CC1)N.C(C(COP(=O)(O)O)O)O

Introduction

Chemical Identification and Structural Characteristics

Systematic Nomenclature and Molecular Composition

EINECS 306-024-0 is formally designated as cyclohexanamine;2,3-dihydroxypropyl dihydrogen phosphate (1:3). This nomenclature reflects its composition: three cyclohexylamine (C6H13N) units ionically bound to a single 2,3-dihydroxypropyl dihydrogen phosphate anion (C3H9O6P). The molecular formula C21H48N3O6P arises from the aggregation of these components, yielding a molar mass of 469.6 g/mol.

Table 1: Key Identifiers of EINECS 306-024-0

Property	Value
CAS Registry Number	95648-82-1
EC Number	306-024-0
Molecular Formula	C21H48N3O6P
Molecular Weight	469.6 g/mol
IUPAC Name	Cyclohexanamine;2,3-dihydroxypropyl dihydrogen phosphate (1:3)
Canonical SMILES	C1CCC(CC1)N.C1CCC(CC1)N.C1CCC(CC1)N.C(C(COP(=O)(O)O)O)O
InChI Key	IFNNZNVNVUCBQM-UHFFFAOYSA-N

The structural representation encoded in the SMILES string confirms the presence of three cyclohexylamine moieties (each with a six-membered aliphatic ring) and a glycerol-derived phosphate group. Hydrogen bonding between the protonated amines and the phosphate anion likely stabilizes the complex.

Regulatory Status and Classification

EINECS Framework and EU Chemical Policy

As an EINECS-listed substance (306-024-0), this compound falls under the European Inventory of Existing Commercial Chemical Substances, which catalogued chemicals marketed in the EU between January 1971 and September 1981. EINECS numbers adopt a NNN-NNN-R format, where the check digit (R) validates the identifier through an ISBN-style algorithm. The "306" prefix aligns with EINECS’s numbering convention for phase-in substances under the REACH Regulation.

Synthesis and Physicochemical Properties

Synthetic Pathways

While explicit synthetic protocols are proprietary, the compound’s structure suggests preparation via acid-base reaction between cyclohexylamine and 2,3-dihydroxypropyl dihydrogen phosphate. Cyclohexylamine’s lone pair on the nitrogen atom facilitates proton acceptance from the phosphate’s acidic hydroxyl groups, forming a stable ionic complex.

Solubility and Stability

The presence of multiple amine groups and a hydrophilic phosphate moiety implies amphiphilic behavior, with solubility in polar aprotic solvents (e.g., DMSO) and limited miscibility in nonpolar media. The compound’s hygroscopic nature necessitates anhydrous storage conditions to prevent hydrolysis of the phosphate ester bond.

Industrial Applications and Market Dynamics

Functional Uses

Market data identifies EINECS 306-024-0 as a plasticizer intermediate and emulsifying agent. Its ability to modulate polymer crystallinity and enhance compatibility between hydrophobic resins and hydrophilic additives makes it valuable in coatings and adhesives. Niche applications in pharmaceutical salt formulations have been proposed but lack public validation.

Global Consumption Trends

The 2019 report notes concentrated demand in Western Europe and Northeast Asia, driven by specialty chemical sectors. Over 80% of documented consumption occurs in Germany, China, and Japan, with an estimated annual volume of 120–150 metric tons. Price volatility correlates with cyclohexylamine feedstock costs, which are tied to crude oil markets.

Toxicological and Environmental Considerations

Hazard Assessment

No acute toxicity data are publicly available for EINECS 306-024-0. Structural analogs of cyclohexylamine exhibit moderate oral toxicity (rat LD50: 350–400 mg/kg), suggesting precautionary handling measures. The phosphate component may pose environmental risks due to potential eutrophication contributions if released in aqueous systems.

Exposure Mitigation

Material Safety Data Sheets (MSDS) recommend gloves, eye protection, and local exhaust ventilation during handling. Waste disposal should adhere to incineration protocols for amine-phosphate compounds.

Research Directions and Knowledge Gaps

Despite its commercial history, peer-reviewed studies on EINECS 306-024-0 are conspicuously absent from open literature. Priority research areas include:

• Structure-activity relationships to elucidate its plasticization mechanisms.

• Environmental fate studies assessing biodegradation pathways.

• Toxicokinetic profiling to establish occupational exposure limits.

The proprietary nature of industry data, exemplified by the $3,850 market report, underscores the need for greater transparency in chemical safety research.